Cas no 2247107-92-0 (1,1-Dioxo-2-phenylthietan-3-amine;hydrochloride)

1,1-Dioxo-2-phenylthietan-3-amine;hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 3-amino-2-phenyl-1lambda6-thietane-1,1-dione hydrochloride
- 2247107-92-0
- 3-Amino-2-phenylthietane 1,1-dioxide hydrochloride
- 1,1-Dioxo-2-phenylthietan-3-amine;hydrochloride
- EN300-6482432
-
- Inchi: 1S/C9H11NO2S.ClH/c10-8-6-13(11,12)9(8)7-4-2-1-3-5-7;/h1-5,8-9H,6,10H2;1H
- InChI Key: JTKDONBGQIKWCX-UHFFFAOYSA-N
- SMILES: Cl.S1(CC(C1C1C=CC=CC=1)N)(=O)=O
Computed Properties
- Exact Mass: 233.0277275g/mol
- Monoisotopic Mass: 233.0277275g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 275
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 68.5Ų
1,1-Dioxo-2-phenylthietan-3-amine;hydrochloride Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-6482432-0.5g |
3-amino-2-phenyl-1lambda6-thietane-1,1-dione hydrochloride |
2247107-92-0 | 95.0% | 0.5g |
$2141.0 | 2025-03-15 | |
1PlusChem | 1P028QL8-500mg |
3-amino-2-phenyl-1lambda6-thietane-1,1-dionehydrochloride |
2247107-92-0 | 95% | 500mg |
$2709.00 | 2023-12-18 | |
1PlusChem | 1P028QL8-1g |
3-amino-2-phenyl-1lambda6-thietane-1,1-dionehydrochloride |
2247107-92-0 | 95% | 1g |
$3455.00 | 2023-12-18 | |
1PlusChem | 1P028QL8-5g |
3-amino-2-phenyl-1lambda6-thietane-1,1-dionehydrochloride |
2247107-92-0 | 95% | 5g |
$9902.00 | 2023-12-18 | |
1PlusChem | 1P028QL8-50mg |
3-amino-2-phenyl-1lambda6-thietane-1,1-dionehydrochloride |
2247107-92-0 | 95% | 50mg |
$963.00 | 2024-05-25 | |
Enamine | EN300-6482432-0.25g |
3-amino-2-phenyl-1lambda6-thietane-1,1-dione hydrochloride |
2247107-92-0 | 95.0% | 0.25g |
$1359.0 | 2025-03-15 | |
Enamine | EN300-6482432-10.0g |
3-amino-2-phenyl-1lambda6-thietane-1,1-dione hydrochloride |
2247107-92-0 | 95.0% | 10.0g |
$11805.0 | 2025-03-15 | |
Enamine | EN300-6482432-0.05g |
3-amino-2-phenyl-1lambda6-thietane-1,1-dione hydrochloride |
2247107-92-0 | 95.0% | 0.05g |
$729.0 | 2025-03-15 | |
1PlusChem | 1P028QL8-2.5g |
3-amino-2-phenyl-1lambda6-thietane-1,1-dionehydrochloride |
2247107-92-0 | 95% | 2.5g |
$6712.00 | 2023-12-18 | |
1PlusChem | 1P028QL8-100mg |
3-amino-2-phenyl-1lambda6-thietane-1,1-dionehydrochloride |
2247107-92-0 | 95% | 100mg |
$1240.00 | 2024-05-25 |
1,1-Dioxo-2-phenylthietan-3-amine;hydrochloride Related Literature
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Timothy J. Johnson,Laurie E. Locascio Lab Chip, 2002,2, 135-140
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Boosa Venu,Bilakanti Vishali,Gutta Naresh,Velisoju Vijay Kumar,Medak Sudhakar,Ramineni Kishore,Jorge Beltramini,Muxina Konarova,Akula Venugopal Catal. Sci. Technol., 2016,6, 8055-8062
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Mayuree Chanasakulniyom,Andrew Glidle,Jonathan M. Cooper Lab Chip, 2015,15, 208-215
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Bo Sun,Dandan Rao,Yuhai Sun RSC Adv., 2016,6, 62858-62865
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Philip R. A. Webber,Andrew Cowley,Paul D. Beer Dalton Trans., 2003, 3922-3926
Additional information on 1,1-Dioxo-2-phenylthietan-3-amine;hydrochloride
1,1-Dioxo-2-phenylthietan-3-amine hydrochloride (CAS No. 2247107-92-0): A Comprehensive Overview of Its Properties and Applications
The compound 1,1-Dioxo-2-phenylthietan-3-amine hydrochloride (CAS No. 2247107-92-0) is a chemically synthesized molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This article delves into the properties, synthesis, and uses of this compound, while also addressing common queries and trending topics related to its application in modern research and industry.
1,1-Dioxo-2-phenylthietan-3-amine hydrochloride belongs to the class of sulfone-containing compounds, which are known for their diverse biological activities and utility in organic synthesis. The presence of the phenyl group and the thietane ring in its structure contributes to its distinct chemical behavior, making it a subject of interest for researchers exploring novel pharmacophores or materials science applications.
One of the most frequently asked questions about this compound is its solubility and stability under different conditions. Studies indicate that 1,1-Dioxo-2-phenylthietan-3-amine hydrochloride exhibits good solubility in polar solvents such as water, methanol, and dimethyl sulfoxide (DMSO), which is advantageous for its use in biological assays or formulation development. Its stability at room temperature further enhances its practicality in laboratory settings.
In the context of current research trends, 1,1-Dioxo-2-phenylthietan-3-amine hydrochloride has been explored for its potential role in drug discovery. The sulfone moiety in its structure is often associated with bioactivity, and researchers are investigating its interactions with various biological targets. This aligns with the growing demand for innovative small molecules in the pharmaceutical industry, particularly those with modifiable functional groups for structure-activity relationship (SAR) studies.
Another area of interest is the compound's utility in organic synthesis. The thietan-3-amine scaffold can serve as a building block for more complex molecules, and its hydrochloride salt form improves handling and storage. Synthetic chemists are increasingly searching for efficient methods to incorporate such frameworks into larger architectures, and this compound offers a promising starting point.
From an industrial perspective, the scalability of 1,1-Dioxo-2-phenylthietan-3-amine hydrochloride synthesis is a critical consideration. Recent advancements in green chemistry have prompted researchers to develop environmentally friendly protocols for its production, minimizing waste and energy consumption. This resonates with the broader push toward sustainable chemical manufacturing, a topic highly relevant to today's environmentally conscious market.
Quality control and analytical characterization are also key concerns for users of this compound. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are commonly employed to verify the purity and identity of 1,1-Dioxo-2-phenylthietan-3-amine hydrochloride. These methods ensure that the material meets the stringent requirements of academic and industrial applications.
In summary, 1,1-Dioxo-2-phenylthietan-3-amine hydrochloride (CAS No. 2247107-92-0) is a versatile compound with promising applications in drug discovery, materials science, and synthetic chemistry. Its unique structural features, combined with its favorable physicochemical properties, make it a valuable tool for researchers and industry professionals alike. As scientific inquiry continues to evolve, this compound is likely to remain at the forefront of innovation in its respective fields.
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